Cas no 2172187-31-2 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• CAS No: 2172187-31-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6149760
• PubChem ID: 165543521
• Update Time: 2025-06-08

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid
• 2172187-31-2
• EN300-1495595

• Inchi： 1S/C27H32N2O5/c1-2-19(16-25(30)29-13-11-18(12-14-29)15-26(31)32)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： XWQDKEVTARCLDN-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic Acid (CAS No. 2172187-31-2)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid, identified by its CAS number 2172187-31-2, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The compound features a core structure that integrates several key functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring. The presence of these elements not only contributes to the molecule's stability but also enhances its potential for interaction with biological targets. Specifically, the fluoren moiety is well-known for its fluorescence properties, making it an invaluable component in diagnostic tools and imaging techniques. Meanwhile, the piperidine ring is a common pharmacophore in drug design, known for its ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing small molecules that can selectively interact with specific biological targets. The unique structural features of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid make it an attractive candidate for such applications. For instance, the combination of the fluoren-based fluorescence and the piperidine scaffold suggests potential utility in developing probes for live-cell imaging and drug delivery systems.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The precise arrangement of functional groups in its structure allows it to interact with specific proteins and enzymes involved in various disease pathways. This specificity is crucial for designing drugs that can effectively treat conditions while minimizing side effects. Current research is exploring how modifications to this molecule can enhance its binding affinity and selectivity for particular biological targets.

The pharmaceutical industry has been particularly interested in compounds that can modulate neurotransmitter systems. The piperidine ring in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid has shown promise in this area, as it can interact with receptors and transporters involved in central nervous system (CNS) disorders. Preliminary studies have indicated that derivatives of this compound may have therapeutic potential for conditions such as depression, anxiety, and neurodegenerative diseases.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis, cancer, and cardiovascular disorders. The ability of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid to interact with inflammatory pathways has been investigated extensively. Researchers have found that certain modifications to its structure can enhance its anti-inflammatory effects without causing significant toxicity.

The synthesis of this compound presents both challenges and opportunities for chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this molecule on a larger scale. These advancements are crucial for enabling further research and development into its potential applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-ylyl}acetic acid (CAS No. 2172187-31-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, diagnostic tools, and biochemical probes. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of various diseases and developing effective treatments.